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Compound of Interest

Compound Name:
2-Methyl-4-(2-methylphenyl)-1-

butene

CAS No.: 731772-15-9

Cat. No.: B1319142

Get Quote

CAS Registry Number: 731772-15-9 Document Type: Technical Whitepaper & Safety Analysis

Version: 1.0 | Status: Research Grade

Executive Summary & Chemical Identity
2-Methyl-4-(2-methylphenyl)-1-butene is a specialized C12 aromatic-alkene building block

used primarily in the synthesis of complex organic frameworks, pharmaceutical intermediates,

and potentially as a precursor in fragrance chemistry. Its structure features a terminal 1,1-

disubstituted alkene (isobutylene moiety) tethered to an ortho-substituted toluene ring.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic

understanding of the compound's reactivity, stability, and handling protocols.
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Parameter Specification

IUPAC Name 1-(3-methyl-3-buten-1-yl)-2-methylbenzene

Common Synonyms
2-Methyl-4-(o-tolyl)-1-butene; o-Tolyl-

isopentenyl analog

Molecular Formula C₁₂H₁₆

Molecular Weight 160.26 g/mol

SMILES CC1=CC=CC=C1CCC(=C)C

Physical State Colorless to pale yellow liquid

Predicted Boiling Point ~215–225 °C (at 760 mmHg)

Predicted Density 0.88 ± 0.05 g/cm³

Hazard Identification & Toxicology (GHS Analysis)
Note: As a specialized research chemical, specific toxicological data may be sparse. The

following classification is derived from Structure-Activity Relationships (SAR) of structurally

similar alkylbenzenes and terminal alkenes.

Core Hazards
The compound combines the lipophilicity of an aromatic hydrocarbon with the reactivity of a

terminal alkene.

Aspiration Hazard (Category 1): Due to its likely low viscosity and surface tension, ingestion

can lead to severe chemical pneumonitis.

Skin Irritation (Category 2): Solvents of this class strip dermal lipids, causing irritation and

dermatitis upon repeated exposure.

Aquatic Toxicity (Chronic Category 2): High LogP (predicted >4.0) suggests bioaccumulation

potential and toxicity to aquatic life.

Reactivity Alerts

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319142?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peroxide Formation: While less prone than ethers, the allylic positions (adjacent to the

double bond) and benzylic positions are susceptible to autoxidation upon prolonged

exposure to air, forming hydroperoxides.

Polymerization: The terminal 1,1-disubstituted alkene is susceptible to acid-catalyzed

polymerization or dimerization, particularly in the presence of Lewis acids (e.g., AlCl₃, BF₃).

Handling, Storage & Stability Protocols
Directive: Treat as a high-value, reactive intermediate. Do not store under ambient atmospheric

conditions for extended periods.

Storage Architecture
Atmosphere: Store under Argon or Nitrogen blanket.

Temperature: Refrigeration (2–8 °C) recommended to inhibit slow oxidation or

oligomerization.

Container: Amber glass with Teflon-lined caps to prevent photochemical degradation and cap

liner leaching.

Experimental Handling (The "Self-Validating" Protocol)
When using this reagent in synthesis (e.g., Heck coupling, hydroboration), ensure the quality of

the material before commitment to the batch.

Pre-Reaction Validation Step:

TLC Check: Run on Silica Gel (Hexane:EtOAc 95:5). The alkene should appear as a single

UV-active spot (254 nm) and stain with KMnO₄ (brown spot indicating unsaturation).

Peroxide Test: If the bottle has been opened previously, test with starch-iodide paper. A blue

result indicates peroxide accumulation; purification via silica plug filtration is required.

Emergency Response & First Aid
This decision tree outlines the critical response steps for exposure or containment failure.
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Medical Note

Incident Detected

Identify Exposure Type

Dermal/Eye Contact Inhalation/Vapor Spill/Leak

1. Flush 15 min
2. Remove contam. clothing

3. Seek medical if irritation persists

1. Move to fresh air
2. Oxygen if breathing difficult

3. Monitor for pulmonary edema

1. Evacuate & Ventilate
2. Absorb with sand/vermiculite

3. NO WATER JETS (spreads oil)

Do NOT induce vomiting
(Aspiration Risk)

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree for Hydrocarbon Exposure.

Synthesis & Reactivity Pathways
Understanding how 2-Methyl-4-(2-methylphenyl)-1-butene is synthesized and how it

degrades is crucial for troubleshooting experimental failures.

Synthesis Logic
The compound is typically accessed via Grignard Coupling or Suzuki-Miyaura Cross-Coupling.

A common robust route involves the coupling of o-tolylmagnesium bromide with a methallyl

electrophile extended by one carbon unit, or via a Wittig reaction.

Degradation & Reactivity Map
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The following diagram illustrates the chemical fate of the molecule under stress conditions

(Oxidation vs. Acidic conditions).

2-Methyl-4-(2-methylphenyl)-1-butene
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Figure 2: Reactivity and degradation pathways. Note the susceptibility to both radical oxidation

and cationic polymerization.

Ecological & Disposal Considerations
Ecotoxicity: As a C12 hydrocarbon, this compound is expected to have low water solubility

(<1 mg/L) and high adsorption to soil sediment. It is toxic to aquatic organisms with long-

lasting effects.

Disposal:

DO NOT discharge into drains or sewage systems.

Collect as Halogen-Free Organic Waste.

Incineration in a licensed chemical destructor equipped with an afterburner and scrubber

is the mandatory disposal method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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